Cas no 1058660-48-2 (Saxagliptin Impurity 58)
Saxagliptin Impurity 58 structure
Product Name:Saxagliptin Impurity 58
CAS No:1058660-48-2
MF:C12H19NO3
MW:225.284163713455
CID:5069474
PubChem ID:91895504
Update Time:2023-08-23
Saxagliptin Impurity 58 Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-acetic acid, α-amino-3-hydroxy-, (αR)-
- 1058660-48-2
- AKOS037643649
- 709031-29-8
- 3-Hydroxy-1-adamantyl-D-glycine
- AS-19918
- Saxagliptin Impurity 58
-
- Inchi: 1S/C12H19NO3/c13-9(10(14)15)11-2-7-1-8(3-11)5-12(16,4-7)6-11/h7-9,16H,1-6,13H2,(H,14,15)/t7-,8+,9-,11?,12?/m0/s1
- InChI Key: ZOFWFAZCJJJYCE-AOLKXXINSA-N
- SMILES: OC12C[C@@H]3C[C@H](C1)CC([C@H](C(=O)O)N)(C3)C2
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.409±0.06 g/cm3(Predicted)
- Boiling Point: 402.0±20.0 °C(Predicted)
- pka: 2.36±0.10(Predicted)
Saxagliptin Impurity 58 Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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